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Compound of Interest

Compound Name: Spiramyecin 1l

Cat. No.: B7944101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular characteristics
of Spiramycin lll, a significant macrolide antibiotic. The information is presented to support
research and development activities in the pharmaceutical and biotechnology sectors.

Introduction

Spiramycin lll is a member of the spiramycin family of antibiotics, which are 16-membered
macrolide compounds produced by the bacterium Streptomyces ambofaciens.[1] These
compounds are known for their antibacterial properties.[1] Spiramycin lll is one of the three
major components of the commercially available spiramycin, alongside Spiramycin | and .

Molecular Formula and Weight

The fundamental identity of a chemical compound lies in its molecular formula and weight.
These parameters are critical for a wide range of applications, from analytical characterization
to formulation and dosage calculations.

The molecular formula for Spiramycin lll has been determined to be C46H78N2015.[2] This
formula indicates that each molecule of Spiramycin Ill is composed of 46 carbon atoms, 78
hydrogen atoms, 2 nitrogen atoms, and 15 oxygen atoms.
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Based on this composition, the molecular weight of Spiramycin Il is approximately 899.1

g/mol .[2]

Physicochemical Properties

A summary of the key physicochemical properties of Spiramycin lll is provided in the table

below. These data are essential for understanding the compound's behavior in various

experimental and physiological conditions.

Property

Value

Reference

Molecular Formula

C46H78N2015

[2]

Molecular Weight

899.1 g/mol

CAS Number

24916-52-7

IUPAC Name

[(4R,5S,6S,7R,9R,10R,11E,13
E,16R)-6-
[(2S,3R,4R,5S,6R)-5-
[(2S,4R,5S,6S)-4,5-dihydroxy-
4,6-dimethyloxan-2-yljoxy-4-
(dimethylamino)-3-hydroxy-6-
methyloxan-2-ylJoxy-10-
[(2R,5S,6R)-5-
(dimethylamino)-6-methyloxan-
2-ylJoxy-5-methoxy-9,16-
dimethyl-2-oxo-7-(2-
oxoethyl)-1-oxacyclohexadeca-

11,13-dien-4-yl] propanoate

Synonyms

Foromacidin C

Structural Information

Spiramycin lll is a complex macrolide characterized by a large lactone ring to which several

sugar moieties are attached. The intricate structure of Spiramycin Il is crucial to its biological

activity, which involves the inhibition of bacterial protein synthesis by binding to the 50S

ribosomal subunit.
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To visually represent the elemental composition and the key functional groups suggested by
the molecular formula, the following diagram illustrates the logical relationship between the

constituent parts of the Spiramycin Ill molecule.
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Molecular Composition of Spiramycin Il

Experimental Protocols

The determination of the molecular weight and formula of a compound like Spiramycin lll
typically involves a combination of high-resolution mass spectrometry (HRMS) and elemental

analysis.
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a. High-Resolution Mass Spectrometry (HRMS)

» Objective: To determine the accurate mass of the molecule, which allows for the calculation
of its elemental composition.

o Methodology: A purified sample of Spiramycin Il is ionized, and the mass-to-charge ratio
(m/z) of the resulting ions is measured with high precision. The accurate mass measurement
is then used to deduce the molecular formula.

b. Elemental Analysis

¢ Objective: To determine the percentage composition of the individual elements (carbon,
hydrogen, nitrogen) in the compound.

o Methodology: A sample of Spiramycin lll is combusted in a specialized instrument. The
resulting combustion products (CO2, H20, N2) are quantitatively measured, and from these
measurements, the percentage of each element in the original sample is calculated. The
oxygen content is typically determined by difference. The empirical formula is then derived
from these percentages, and in conjunction with the molecular weight from HRMS, the
molecular formula is confirmed.

Conclusion

This technical guide has provided core information on the molecular weight and formula of
Spiramyecin lll, supported by a summary of its key physicochemical properties. The accurate
determination of these fundamental characteristics is a prerequisite for any advanced research,
development, or clinical application of this potent macrolide antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Properties
of Spiramycin 1ll]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7944101#spiramycin-iii-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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